4-(propionylamino)-N-{4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}benzamide

• IUPAC Name: 4-(propanoylamino)-N-[4-(1,3-thiazol-2-ylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C20H18N4O3S/c1-2-17(25)22-15-7-3-13(4-8-15)18(26)23-16-9-5-14(6-10-16)19(27)24-20-21-11-12-28-20/h3-12H,2H2,1H3,(H,22,25)(H,23,26)(H,21,24,27)
• InChI Key: WKYOZHUVKPMJTD-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)NC3=NC=CS3
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol

Description

The compound “4-(propionylamino)-N-{4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}benzamide” is a complex organic molecule that contains several functional groups, including an amide, a thiazole, and a benzene ring. It’s likely that this compound could have applications in medicinal chemistry, given the presence of these functional groups which are often found in biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely involve a complex three-dimensional arrangement due to the presence of the benzene ring and the thiazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and its reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

Future research could involve further exploration of the properties of this compound and its potential applications. This could include testing its biological activity, studying its reactivity with other chemicals, and exploring potential uses in fields like medicinal chemistry.